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Compound of Interest

Compound Name: Lymphostin

Cat. No.: B15558891

Lymphostin (1) is a pyrroloquinoline alkaloid natural product first isolated from Streptomyces
sp. KY11783.[1] Its core chemical feature is a tricyclic pyrrolo[4,3,2-de]quinoline skeleton,
which is biosynthetically derived from tryptophan.[1] Variations in the structural complexity of
this family of compounds arise from substitutions around this core.[1]

A number of analogues of lymphostin have been isolated from marine Salinispora species,
including lymphostinol (2) and a series of N-acyl derivatives known as neolymphostins.[1] In
the neolymphostins, the N-acetyl group of lymphostin is replaced by larger acyl groups such
as isobutyryl, propyl, sec-pentyryl, and isopentyryl.[1] The chemical structures of lymphostin
and some of its key analogues are presented below.

Figure 1: Chemical Structures of Lymphostin and Selected Analogues
e Lymphostin (1):
o Chemical Formula: C1sH12N4Os3

o Structure:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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